N-{2-(1,3-Benzodioxol-5-yl)-1-[(benzylamino)carbonyl]vinyl}-4-isobutoxybenzamide
N-{2-(1,3-Benzodioxol-5-yl)-1-[(benzylamino)carbonyl]vinyl}-4-isobutoxybenzamide
Brand Name:
Vulcanchem
CAS No.:
331463-74-2
VCID:
VC0413932
InChI:
InChI=1S/C28H28N2O5/c1-19(2)17-33-23-11-9-22(10-12-23)27(31)30-24(28(32)29-16-20-6-4-3-5-7-20)14-21-8-13-25-26(15-21)35-18-34-25/h3-15,19H,16-18H2,1-2H3,(H,29,32)(H,30,31)/b24-14+
SMILES:
CC(C)COC1=CC=C(C=C1)C(=O)NC(=CC2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CC=C4
Molecular Formula:
C28H28N2O5
Molecular Weight:
472.5g/mol
N-{2-(1,3-Benzodioxol-5-yl)-1-[(benzylamino)carbonyl]vinyl}-4-isobutoxybenzamide
CAS No.: 331463-74-2
Main Products
VCID: VC0413932
Molecular Formula: C28H28N2O5
Molecular Weight: 472.5g/mol
CAS No. | 331463-74-2 |
---|---|
Product Name | N-{2-(1,3-Benzodioxol-5-yl)-1-[(benzylamino)carbonyl]vinyl}-4-isobutoxybenzamide |
Molecular Formula | C28H28N2O5 |
Molecular Weight | 472.5g/mol |
IUPAC Name | N-[(E)-1-(1,3-benzodioxol-5-yl)-3-(benzylamino)-3-oxoprop-1-en-2-yl]-4-(2-methylpropoxy)benzamide |
Standard InChI | InChI=1S/C28H28N2O5/c1-19(2)17-33-23-11-9-22(10-12-23)27(31)30-24(28(32)29-16-20-6-4-3-5-7-20)14-21-8-13-25-26(15-21)35-18-34-25/h3-15,19H,16-18H2,1-2H3,(H,29,32)(H,30,31)/b24-14+ |
Standard InChIKey | FRLCCIQQVABZDO-ZVHZXABRSA-N |
Isomeric SMILES | CC(C)COC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC3=C(C=C2)OCO3)/C(=O)NCC4=CC=CC=C4 |
SMILES | CC(C)COC1=CC=C(C=C1)C(=O)NC(=CC2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CC=C4 |
Canonical SMILES | CC(C)COC1=CC=C(C=C1)C(=O)NC(=CC2=CC3=C(C=C2)OCO3)C(=O)NCC4=CC=CC=C4 |
PubChem Compound | 1013426 |
Last Modified | Nov 11 2021 |
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